Cas no 2172557-87-6 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172557-87-6
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6000512
• PubChem ID: 165819206
• Update Time: 2025-07-15

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid
• 2172557-87-6
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]cyclohex-3-ene-1-carboxylic acid
• EN300-1555539

• Inchi： 1S/C27H30N2O6/c1-34-19(14-25(30)29-18-8-6-7-17(13-18)26(31)32)15-28-27(33)35-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-6,8-12,17-19,24H,7,13-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FAOWNDYYZNEGKU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC1C=CCC(C(=O)O)C1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid

Comprehensive Overview of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172557-87-6)

The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172557-87-6) is a highly specialized chemical entity with significant relevance in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohex-3-ene-1-carboxylic acid backbone, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acids like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid has surged, driven by advancements in peptide-based drug development. This compound is particularly notable for its compatibility with automated synthesis platforms, a feature highly sought after in high-throughput screening (HTS) workflows. Its CAS No. 2172557-87-6 is often referenced in patent filings and academic publications, underscoring its importance in cutting-edge research.

One of the key advantages of this compound lies in its stability under SPPS conditions, which is critical for maintaining yield and purity during multi-step reactions. The 3-methoxybutanamido moiety further enhances its solubility in organic solvents, a property that simplifies purification processes. These attributes align with current trends in green chemistry, where efficiency and minimal waste generation are prioritized. As such, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid is increasingly featured in discussions about sustainable pharmaceutical manufacturing.

The compound’s cyclohex-3-ene-1-carboxylic acid core also contributes to its versatility. This structural motif is found in several bioactive molecules, making it a valuable scaffold for medicinal chemistry applications. Researchers exploring GPCR-targeting drugs or enzyme inhibitors often investigate derivatives of this compound, leveraging its conformational flexibility to optimize binding affinity. Its CAS No. 2172557-87-6 is thus a frequent entry in chemical databases queried by drug discovery teams.

Another area of growing interest is the use of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid in bioconjugation strategies. The Fmoc group can be selectively deprotected under mild conditions, enabling precise modifications for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). This aligns with the booming interest in targeted cancer therapies and degrader technologies, topics frequently searched in scientific literature and AI-driven platforms.

Quality control is a critical consideration for users of this compound. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify the purity of CAS No. 2172557-87-6. Suppliers often highlight its >95% purity, a benchmark for research-grade chemicals. This emphasis on quality caters to the needs of laboratories adhering to Good Laboratory Practice (GLP) standards, another trending topic in life sciences.

In summary, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172557-87-6) is a multifaceted compound with broad applications in peptide synthesis, drug discovery, and bioconjugation. Its unique structural features and compatibility with modern synthetic methodologies make it a staple in both academic and industrial settings. As the scientific community continues to explore next-generation therapeutics, this compound is poised to remain a focal point of innovation.